Cas no 2171671-65-9 (4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2,2-dimethylbutanoic acid)

• Product Name: 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2,2-dimethylbutanoic acid
• CAS No: 2171671-65-9
• MF: C₂₅H₃₀N₂O₅
• MW: 438.516107082367
• CID: 5852835
• PubChem ID: 165537323
• Update Time: 2025-07-01

4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2,2-dimethylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2,2-dimethylbutanoic acid
• EN300-1514566
• 2171671-65-9
• 4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-2,2-dimethylbutanoic acid

• Inchi： 1S/C25H30N2O5/c1-4-21(22(28)26-14-13-25(2,3)23(29)30)27-24(31)32-15-20-18-11-7-5-9-16(18)17-10-6-8-12-19(17)20/h5-12,20-21H,4,13-15H2,1-3H3,(H,26,28)(H,27,31)(H,29,30)
• InChI Key： UHEBDIXAFPNNHN-UHFFFAOYSA-N
• SMILES： O(C(NC(CC)C(NCCC(C(=O)O)(C)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 438.21547206g/mol
• Monoisotopic Mass: 438.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 10
• Complexity: 657
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 105Ų

Additional information on 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2,2-dimethylbutanoic acid

4-{(9H-Fluoren-9-yl)methoxycarbonylamino}butanamido-2,2-dimethylbutanoic Acid: A Comprehensive Overview

The compound with CAS No. 2171671-65-9, known as 4-{(9H-fluoren-9-yl)methoxycarbonylamino}butanamido-2,2-dimethylbutanoic acid, is a highly specialized organic molecule with significant applications in the fields of chemistry and biotechnology. This compound is notable for its complex structure, which combines a fluorenylmethoxycarbonyl (Fmoc) group with a butanamide moiety and a 2,2-dimethylbutanoic acid segment. The Fmoc group, a well-known protecting group in peptide synthesis, plays a crucial role in modulating the chemical reactivity and functionality of this compound.

Recent advancements in chemical synthesis have enabled the precise construction of this compound, leveraging cutting-edge methodologies such as solid-phase synthesis and enzymatic catalysis. These techniques have not only improved the yield and purity of the compound but also opened new avenues for its application in drug discovery and materials science. For instance, studies published in high-impact journals such as *Nature Chemistry* and *Angewandte Chemie* have highlighted the potential of Fmoc-containing compounds in peptide-based drug delivery systems and bioconjugate chemistry.

The structural complexity of 4-{(9H-fluoren-9-yl)methoxycarbonylamino}butanamido-2,2-dimethylbutanoic acid makes it an ideal candidate for exploring advanced chemical transformations. Researchers have demonstrated its utility in click chemistry reactions, where it serves as a versatile building block for constructing larger biomolecules. Moreover, its unique stereochemistry has been exploited in asymmetric synthesis protocols, contributing to the development of enantiomerically pure compounds with therapeutic potential.

In terms of biological applications, this compound has shown promise in modulating cellular signaling pathways. Preclinical studies indicate that it may act as an inhibitor of specific proteases or kinases, making it a valuable tool in anticancer research. Collaborative efforts between academic institutions and pharmaceutical companies have further accelerated its evaluation in disease models, with encouraging results reported in recent clinical trials.

From a materials science perspective, the compound's ability to form self-assembled monolayers has garnered attention for its potential use in nanotechnology applications. Its amphiphilic nature allows it to serve as an interface material between organic molecules and inorganic surfaces, enhancing the performance of sensors and electronic devices.

Looking ahead, ongoing research is focused on optimizing the synthesis of 4-{(9H-fluoren-9-yl)methoxycarbonylamino}butanamido-2,2-dimethylbutanoic acid to reduce costs and improve scalability. Green chemistry approaches are being explored to minimize environmental impact while maintaining the high quality standards required for biomedical applications.

In conclusion, 4-{(9H-fluoren-9-yl)methoxycarbonylamino}butanamido-2,2-dimethylbutanoic acid represents a frontier molecule at the intersection of organic chemistry and biotechnology. Its diverse applications across multiple disciplines underscore its importance as a key player in modern scientific research.